Cas no 122228-60-8 (1(5H)-Phenazinone,5-[(2,4,4-trimethyl-1-cyclohexen-1-yl)methyl]-)

1(5H)-Phenazinone,5-[(2,4,4-trimethyl-1-cyclohexen-1-yl)methyl]- structure
122228-60-8 structure
Product Name:1(5H)-Phenazinone,5-[(2,4,4-trimethyl-1-cyclohexen-1-yl)methyl]-
CAS No:122228-60-8
MF:C22H24N2O
MW:332.438765525818
CID:143873
Update Time:2025-04-19

1(5H)-Phenazinone,5-[(2,4,4-trimethyl-1-cyclohexen-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1(5H)-Phenazinone,5-[(2,4,4-trimethyl-1-cyclohexen-1-yl)methyl]-
    • 5-[(2,4,4-trimethylcyclohexen-1-yl)methyl]phenazin-1-one
    • lavanducyanin
    • 1(5H)-Phenazinone, 5-((2,4,4-trimethyl-1-cyclohexen-1-yl)methyl)-
    • 5-((2,4,4-Trimethyl-1-cyclohexen-1-yl)methyl)-1(5H)-phenazinone
    • 5-[(2,4,4-trimethylcyclohex-1-en-1-yl)methyl]phenazin-1(5H)-one
    • WS 9659A
    • YP 02978L-C
    • WS-9659A
    • YP-02978L-C
    • 5-[(2,4,4-Trimethyl-1-cyclohexen-1-yl)methyl]phenazin-1(5H)-one
    • Inchi: 1S/C22H24N2O/c1-15-13-22(2,3)12-11-16(15)14-24-18-8-5-4-7-17(18)23-21-19(24)9-6-10-20(21)25/h4-10H,11-14H2,1-3H3
    • InChI Key: AMQJGKJHNQVSQU-UHFFFAOYSA-N
    • SMILES: O=C1C=CC=C2C1=NC1C=CC=CC=1N2CC1=C(C)CC(C)(C)CC1

Computed Properties

  • Exact Mass: 332.18902
  • Monoisotopic Mass: 332.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.15
  • Boiling Point: 491.2°Cat760mmHg
  • Flash Point: 250.9°C
  • Refractive Index: 1.622
  • PSA: 32.67
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